N-(4-chlorophenyl)-5-oxo-1-(2-thienylmethyl)-2-pyrrolidinecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-5-oxo-1-(thiophen-2-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H15ClN2O2S/c17-11-3-5-12(6-4-11)18-16(21)14-7-8-15(20)19(14)10-13-2-1-9-22-13/h1-6,9,14H,7-8,10H2,(H,18,21)
• InChI Key: UPGRUIQVAGLSFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)NC2=CC=C(C=C2)Cl)CC3=CC=CS3
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

N-(4-chlorophenyl)-5-oxo-1-(2-thienylmethyl)-2-pyrrolidinecarboxamide, also known as CTOP, is a synthetic compound that has been widely used in scientific research. CTOP is a selective antagonist of the mu-opioid receptor, which plays a crucial role in pain modulation, reward, and addiction. CTOP has been extensively studied for its potential therapeutic applications in pain management, addiction treatment, and cancer therapy.

Scientific Research Applications

Stereochemistry and Pharmacological Profile Improvement

Research on piracetam analogs, which share a similar pharmacophore (pyrrolidin-2-one) with the compound , reveals the importance of stereochemistry in enhancing pharmacological profiles. Studies have shown that specific stereoisomers of such compounds can have superior pharmacological benefits, highlighting the critical role of stereochemical configuration in the development of central nervous system agents. These agents are explored for their potential to facilitate memory processes and attenuate cognitive function impairments associated with various conditions (Veinberg et al., 2015).

Synthesis of Antiplatelet and Antithrombotic Drugs

The synthesis and development of clopidogrel, a thienopyridine-class antithrombotic and antiplatelet drug, demonstrate the complex synthetic methodologies required to achieve specific, biologically active stereoisomers. This reflects a broader trend in medicinal chemistry, where the synthesis of enantiomerically pure compounds is crucial for their pharmaceutical application. Such research emphasizes the synthetic challenges and innovations in developing medications with targeted biological activities (Saeed et al., 2017).

Environmental Impact and Chemical Intermediates

Investigations into the environmental impact of chlorophenols, which are structurally related to the chlorophenyl group in the compound of interest, provide insights into the potential environmental and health implications of chemical intermediates. Chlorophenols have been studied for their role as precursors to more toxic compounds in certain conditions, highlighting the importance of understanding both the beneficial uses and potential risks of chemical compounds (Peng et al., 2016).